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Compound of Interest

Compound Name:
Benzoic acid, 4-[2-(2-

propenyloxy)ethoxy]-

Cat. No.: B1357398 Get Quote

This document provides a comprehensive overview of 4-Chlorobutyryl chloride, targeting

researchers, scientists, and professionals in drug development. It covers the compound's

chemical and physical properties, structural information, and available experimental data.

Chemical and Physical Properties
4-Chlorobutyryl chloride is a colorless to pale yellow liquid with a pungent odor.[1] It is a

reactive compound, soluble in organic solvents but insoluble in water.[1] Below is a summary of

its key quantitative properties.

Property Value Source

Molecular Formula C4H6Cl2O [1][2]

IUPAC Name 4-chlorobutanoyl chloride [2]

CAS Number 4635-59-0 [1][2][3]

Boiling Point
72-80 °C @ 12 Torr[4][5] 173-

174 °C (lit.)[3]
[3][4][5]

Density
1.2799 g/cm³ @ 20 °C[4][5]

1.26 g/mL at 25 °C (lit.)[3]
[3][4][5]

Refractive Index (n20/D) 1.461 (lit.) [3]
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Chemical Structure and Identifiers
The structure of 4-Chlorobutyryl chloride features a butyryl group with a chlorine atom attached

to the fourth carbon and a chloride attached to the carbonyl carbon.

Identifier Type Identifier

Canonical SMILES O=C(Cl)CCCCl[4][5]

InChI
InChI=1S/C4H6Cl2O/c5-3-1-2-4(6)7/h1-3H2[4]

[5]

InChIKey CDIIZULDSLKBKV-UHFFFAOYSA-N[4][5]

Synonyms

Butanoyl chloride, 4-chloro-; Butyryl chloride, 4-

chloro-; 4-Chlorobutanoyl chloride; γ-

Chlorobutyryl chloride[4][5]

Experimental Protocols
Synthesis of 4-Chlorobutyryl chloride from γ-Butyrolactone

A documented synthesis method involves the reaction of γ-Butyrolactone with thionyl chloride

in the presence of a catalyst.[3]

Materials:

γ-Butyrolactone

Thionyl chloride

Anhydrous zinc chloride

Procedure:

To a stirred solution of thionyl chloride and anhydrous zinc chloride, add γ-Butyrolactone.

Heat the reaction mixture at 55 °C with continuous stirring for 12 hours.
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After the reaction is complete, purify the product by fractional distillation under reduced

pressure (15-30 mmHg).

Collect the fraction with a boiling point in the range of 110-125 °C to obtain 4-chlorobutanoyl

chloride.[3]

Reactants

Reaction and Purification Product

γ-Butyrolactone

Mixing and Heating
(55°C, 12h)Thionyl Chloride

Anhydrous Zinc Chloride

Fractional Distillation
(15-30 mmHg, 110-125°C)

Crude Product
4-Chlorobutyryl chloridePurified Product

Click to download full resolution via product page

Synthesis workflow for 4-Chlorobutyryl chloride.

Biological Activity and Applications
4-Chlorobutyryl chloride is primarily utilized as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[3] It has been used in the preparation of mitosene and

mitosane analogs of Mitomycin C, which is an antitumor antibiotic.[3]

Information regarding specific signaling pathways directly modulated by 4-Chlorobutyryl

chloride is not readily available in the public domain. Its primary role appears to be that of a

reactive building block in organic synthesis.

Safety Information
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This compound is corrosive and can cause severe burns to the skin, eyes, and respiratory

system.[1] It is also moisture-sensitive and should be stored under an inert atmosphere, such

as Argon.[1]

Primary Hazards

Handling Precautions

Corrosive

Skin, Eyes, Respiratory System

Personal Protective Equipment

Gloves, Goggles, Respirator

Moisture Sensitive

Reacts with Water

Storage

Store under Argon

Click to download full resolution via product page

Key safety considerations for 4-Chlorobutyryl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1357398#cas-number-207998-59-0-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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